Cas no 1327208-96-7 (2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 1327208-96-7
• MF: C₁₉H₂₆ClN₃O₃S
• MW: 411.946042537689
• CID: 6614556
• PubChem ID: 71780164
• Update Time: 2025-05-21

2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• 1327208-96-7
• F5461-0105
• VU0643660-1
• 2-(4-ethoxyphenoxy)-1-(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)ethanone hydrochloride
• 2-(4-ethoxyphenoxy)-1-{4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride
• 2-(4-ethoxyphenoxy)-1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• AKOS026685459

• Inchi： 1S/C19H25N3O3S.ClH/c1-3-24-16-4-6-17(7-5-16)25-13-19(23)22-10-8-21(9-11-22)12-18-20-15(2)14-26-18;/h4-7,14H,3,8-13H2,1-2H3;1H
• InChI Key： HRJRHZQDLQTHPA-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1CN1CCN(C(COC2C=CC(=CC=2)OCC)=O)CC1

Computed Properties

• Exact Mass: 411.1383406g/mol
• Monoisotopic Mass: 411.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride

Comprehensive Overview of 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1327208-96-7)

The compound 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1327208-96-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a 4-ethoxyphenoxy moiety and a 4-methyl-1,3-thiazol-2-yl group linked via a piperazine scaffold, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel compounds like 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's unique hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies. The integration of thiazole and piperazine rings in its structure is particularly noteworthy, as these motifs are frequently explored in the context of kinase inhibition and receptor modulation.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways and mechanisms of action of such compounds. Researchers are keen to understand how the 4-ethoxyphenoxy group influences the compound's binding affinity and selectivity. Additionally, the 4-methyl-1,3-thiazol-2-yl component has been linked to anti-inflammatory and antimicrobial properties, sparking interest in its potential therapeutic applications. These attributes make CAS No. 1327208-96-7 a compelling subject for both academic and industrial research.

The compound's relevance is further highlighted by its alignment with contemporary research trends, such as the exploration of small-molecule inhibitors for treating chronic diseases. Its structural complexity and functional diversity position it as a valuable tool for studying signal transduction pathways and enzyme kinetics. Moreover, the hydrochloride salt form ensures stability and ease of handling in laboratory settings, which is critical for reproducibility and scalability in drug development.

From a commercial perspective, 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride is often sought after by pharmaceutical companies and research institutions specializing in medicinal chemistry and drug design. Its potential to serve as a lead compound for new therapeutics is a hot topic in scientific forums and conferences. The compound's CAS No. 1327208-96-7 is frequently referenced in patent applications and scholarly articles, underscoring its importance in the field.

In conclusion, 2-(4-ethoxyphenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride represents a fascinating area of study with broad implications for modern medicine. Its intricate structure, combined with its potential biological activities, makes it a standout example of how chemical innovation can drive progress in healthcare. As research continues to unfold, this compound is likely to remain a focal point for scientists aiming to address unmet medical needs through targeted therapy and molecular design.